Cas no 62208-53-1 (2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole)

• Product Name: 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole
• CAS No: 62208-53-1
• MF: C₂₆H₂₀N₂
• MW: 360.450406074524
• CID: 454393
• PubChem ID: 12326492
• Update Time: 2025-04-23

2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole
• 2-benzhydryl-1-phenylbenzimidazole
• 62208-53-1
• DTXSID70489666
• 2-(Diphenylmethyl)-1-phenyl-1H-benzimidazole
• 2-(diphenylmethyl)-1-phenyl-1H-1,3-benzodiazole

• Inchi： 1S/C26H20N2/c1-4-12-20(13-5-1)25(21-14-6-2-7-15-21)26-27-23-18-10-11-19-24(23)28(26)22-16-8-3-9-17-22/h1-19,25H
• InChI Key： QSQDXGRJHRDBKQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2N=C1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.1628
• Monoisotopic Mass: 360.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole

2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole (CAS No. 62208-53-1): A Versatile Benzimidazole Derivative with Broad Applications

The chemical compound 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole (CAS No. 62208-53-1) represents an important class of benzimidazole derivatives with significant potential in various industrial and research applications. This heterocyclic organic compound features a unique molecular structure combining phenyl and benzhydryl groups with the core benzimidazole moiety, resulting in distinctive chemical properties that make it valuable across multiple domains.

Recent trends in pharmaceutical research have shown growing interest in benzimidazole-based compounds, particularly for their potential in drug discovery and material science. The 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole structure has attracted attention due to its molecular stability and functional versatility, making it a subject of numerous scientific investigations and patent applications worldwide.

The synthesis of 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole typically involves condensation reactions between appropriate precursors under controlled conditions. Researchers have developed various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. The compound's molecular weight of 370.47 g/mol and its specific structural characteristics contribute to its unique physicochemical properties, including thermal stability and solubility profile.

In pharmaceutical applications, benzimidazole derivatives like 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole have shown promise in medicinal chemistry. While not itself a drug substance, this compound serves as a valuable intermediate or scaffold for developing potential therapeutic agents. The structural features of the molecule allow for various modifications that can influence biological activity, making it particularly interesting for researchers exploring new treatments for various conditions.

Material science represents another important application area for 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole. The compound's aromatic structure and electronic properties make it suitable for use in organic electronic materials, including potential applications in OLED technology and photovoltaic devices. Recent studies have investigated its photophysical characteristics and charge transport properties, with promising results suggesting utility in next-generation electronic materials.

The global market for specialized benzimidazole compounds has shown steady growth, driven by increasing demand from pharmaceutical and advanced materials sectors. 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole occupies a niche position in this market, with manufacturers focusing on high-purity grades for research and development purposes. Current market analysis indicates growing interest from academic institutions and corporate R&D departments, particularly in regions with strong pharmaceutical and materials science industries.

Quality control and characterization of 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Recent technological advancements in analytical instrumentation have improved the ability to detect and quantify impurities at lower levels, enhancing the reliability of research using this compound.

Safety considerations for handling 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this compound, including storage conditions and first aid measures.

Recent patent literature reveals ongoing innovation involving 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole and related structures. Applications range from pharmaceutical compositions to specialty materials, reflecting the compound's versatility. The intellectual property landscape suggests continued interest from both academic and industrial researchers in exploring new uses for this molecular scaffold.

Environmental considerations for 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole focus on responsible disposal and potential biodegradation pathways. While comprehensive ecotoxicological data may be limited for this specific compound, general guidelines for aromatic heterocycles apply. Researchers are encouraged to follow green chemistry principles when working with this material to minimize environmental impact.

The future outlook for 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole appears promising, with potential applications emerging in areas such as supramolecular chemistry and nanotechnology. As research into functional organic materials advances, this compound may find new roles in developing advanced technologies. The continued exploration of its properties and applications ensures it will remain relevant in chemical research for years to come.

For researchers seeking high-quality 2-Benzhydryl-1-phenyl-1H-benzo[d]imidazole, several specialized chemical suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify certificates of analysis and supplier credentials to ensure product quality and consistency for research applications.